Cas no 2309804-76-8 (N-2-methyl-2-(thiophen-3-yl)propylbenzamide)

N-2-methyl-2-(thiophen-3-yl)propylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a 2-methyl-2-(thiophen-3-yl)propyl group. This structure combines aromatic and heterocyclic components, offering potential utility in pharmaceutical and agrochemical applications. The thiophene moiety enhances electron-rich properties, which may improve binding affinity in biologically active systems. The compound's rigid yet flexible alkyl linker allows for optimized molecular interactions, making it a candidate for further derivatization in drug discovery. Its well-defined synthetic pathway ensures reproducibility, while its stability under standard conditions facilitates handling and storage. This molecule serves as a versatile intermediate for research in medicinal chemistry and material science.
N-2-methyl-2-(thiophen-3-yl)propylbenzamide structure
2309804-76-8 structure
Product Name:N-2-methyl-2-(thiophen-3-yl)propylbenzamide
CAS No:2309804-76-8
MF:C15H17NOS
MW:259.366582632065
CID:5355684
Update Time:2025-10-31

N-2-methyl-2-(thiophen-3-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-2-(thiophen-3-yl)propyl)benzamide
    • N-(2-methyl-2-thiophen-3-ylpropyl)benzamide
    • N-2-methyl-2-(thiophen-3-yl)propylbenzamide
    • Inchi: 1S/C15H17NOS/c1-15(2,13-8-9-18-10-13)11-16-14(17)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,16,17)
    • InChI Key: RHEUIPNNDBSVDY-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C)(C)CNC(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 284
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57.3

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Additional information on N-2-methyl-2-(thiophen-3-yl)propylbenzamide

Recent Advances in the Study of N-2-methyl-2-(thiophen-3-yl)propylbenzamide (CAS: 2309804-76-8)

The compound N-2-methyl-2-(thiophen-3-yl)propylbenzamide (CAS: 2309804-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and benzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for N-2-methyl-2-(thiophen-3-yl)propylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that N-2-methyl-2-(thiophen-3-yl)propylbenzamide exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. These findings were corroborated by a recent preclinical trial, which reported significant improvements in behavioral models of these conditions.

Further investigations into the compound's mechanism of action have uncovered its role in inhibiting key enzymatic pathways involved in inflammation and oxidative stress. A 2023 study in Biochemical Pharmacology highlighted its ability to suppress the production of pro-inflammatory cytokines, positioning it as a candidate for anti-inflammatory therapies. Additionally, its antioxidant properties were found to protect neuronal cells from oxidative damage, further expanding its therapeutic potential.

Despite these promising results, challenges remain in the development of N-2-methyl-2-(thiophen-3-yl)propylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to enhance its pharmacokinetic profile and minimize adverse effects.

In conclusion, N-2-methyl-2-(thiophen-3-yl)propylbenzamide (CAS: 2309804-76-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent advancements in synthesis and mechanistic understanding underscore its potential as a lead compound for various therapeutic applications. Continued research and development efforts will be essential to translate these findings into clinically viable treatments.

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